Cas no 1805287-42-6 (4-(Difluoromethyl)-3-methylpyridine)

• Product Name: 4-(Difluoromethyl)-3-methylpyridine
• CAS No: 1805287-42-6
• MF: C₇H₇F₂N
• MW: 143.133988618851
• CID: 4798131
• Update Time: 2025-10-18

4-(Difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H7F2N/c1-5-4-10-3-2-6(5)7(8)9/h2-4,7H,1H3
• InChI Key： BFNNGDDJEVNNGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-methylpyridine

Introduction to 4-(Difluoromethyl)-3-methylpyridine (CAS No. 1805287-42-6)

4-(Difluoromethyl)-3-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805287-42-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a pyridine core with substituents that include a difluoromethyl group at the 4-position and a methyl group at the 3-position, has garnered attention due to its unique structural and electronic properties. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, making it a valuable scaffold for drug discovery.

The compound's structure imparts distinct characteristics that make it particularly useful in medicinal chemistry. The difluoromethyl group, known for its ability to enhance metabolic stability and binding interactions with biological targets, is a key feature in modern drug design. This modification often improves the pharmacokinetic profile of small molecules, allowing for longer half-lives and reduced dosing frequencies. In contrast, the methyl group at the 3-position contributes to steric hindrance and can influence the orientation of the molecule within active sites, further tailoring its biological activity.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such compounds. Molecular modeling studies indicate that 4-(Difluoromethyl)-3-methylpyridine can interact effectively with various biological targets, including enzymes and receptors involved in metabolic pathways. This has spurred interest in its potential applications as an intermediate in synthesizing novel therapeutic agents. Researchers have explored its utility in developing inhibitors for enzymes implicated in inflammation and cancer, leveraging its ability to mimic natural substrates while introducing modifications that enhance specificity.

In the context of agrochemicals, this compound has shown promise as a precursor for pesticides with improved efficacy and environmental safety. The electron-deficient nature of the difluoromethyl group enhances its reactivity with biological molecules in pests, disrupting essential processes while minimizing harm to non-target organisms. Field trials have begun to assess its performance in formulations targeting resistant strains of weeds and insects, with preliminary results suggesting significant potential.

The synthesis of 4-(Difluoromethyl)-3-methylpyridine represents another area of active investigation. Traditional synthetic routes often involve multi-step processes that require specialized equipment and reagents. However, recent innovations in catalytic methods have streamlined production, making it more cost-effective and scalable. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring efficiently. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles.

The compound's versatility extends beyond pharmaceuticals and agrochemicals. Its unique electronic properties make it a candidate for materials science applications, particularly in organic electronics where fluorinated pyridines are used to enhance charge transport properties in semiconductors. This dual functionality—pharmaceutical relevance and material science utility—underscores its broad industrial significance.

Evaluation of 4-(Difluoromethyl)-3-methylpyridine in preclinical studies has revealed intriguing pharmacological profiles. In vitro assays demonstrate its ability to modulate pathways associated with neurodegenerative diseases by interacting with specific receptors or enzymes. While still under investigation, these findings highlight its potential as a lead compound for developing treatments targeting conditions such as Alzheimer's disease or Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its appeal as a therapeutic candidate.

The regulatory landscape for such compounds is also evolving. As synthetic methods become more efficient and environmental concerns drive demand for sustainable alternatives, agencies are reassessing guidelines for fluorinated compounds. Manufacturers of 4-(Difluoromethyl)-3-methylpyridine must navigate these changing requirements carefully to ensure compliance while continuing innovation.

In conclusion,4-(Difluoromethyl)-3-methylpyridine (CAS No. 1805287-42-6) stands as a testament to the power of structural modification in drug discovery and material science. Its unique combination of substituents offers multiple avenues for therapeutic development and industrial application. As research progresses, this compound is likely to play an increasingly pivotal role in addressing global challenges across medicine and technology.